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Compound of Interest

1-(Bromomethyl)-2-
Compound Name:
ethoxynaphthalene

Cat. No.: B13159024

Get Quote

\ J

Document Control:
¢ Target Compound: 1-(Bromomethyl)-2-ethoxynaphthalene
e Chemical Class: Benzylic Bromide / Naphthalene Derivative

e Primary Hazard: Potent Alkylating Agent / Lachrymator / Corrosive

Part 1: Executive Summary & Chemical Profile

Status: High-Risk Research Chemical. Note: As a specific intermediate (likely for Nafcillin-type
pharmacophores) with limited direct vendor SDS availability, this guide derives safety protocols
from the functional group properties of benzylic bromides and naphthalene derivatives. This
approach assumes the "worst-case" reactivity profile standard in pharmaceutical process
safety.

Chemical Identity
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Chemical Name

1-(Bromomethyl)-2-ethoxynaphthalene

Structure

Naphthalene ring substituted at C1 with a
bromomethyl group (-CH2Br) and at C2 with an
ethoxy group (-OCH2CHs).[1][2][3][4]

Molecular Formula

Ci13H13BroO

Molecular Weight

~265.15 g/mol

Physical State

Solid (crystalline) or oil (depending on
purity/temperature). Likely low melting point.

Solubility

Soluble in organic solvents (DCM, THF, Ethyl

Acetate). Hydrolyzes in water.[5]

The "Why" of Toxicity (Mechanism of Action)

To handle this chemical safely, you must understand how it injures biological tissue. It is not

merely "corrosive"; it is a bi-functional aggressor:

o Alkylation (The Silent Killer): The benzylic carbon is highly electrophilic. It attacks

nucleophiles (DNA, proteins) in the body. The ethoxy group at the C2 position donates

electrons into the ring, stabilizing the transition state and potentially increasing the leaving

group ability of the bromide compared to simple benzyl bromide.

e Acid Hydrolysis (The Immediate Burn): Upon contact with moisture (eyes, lungs, sweat), the

C-Br bond hydrolyzes to release Hydrogen Bromide (HBr), a strong acid that causes

immediate chemical burns and respiratory edema.

Part 2: Hazard Dynamics & Toxicology
GHS Classification (Derived)

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[6]

o Serious Eye Damage: Category 1 (Irreversible damage).
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o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

o Sensitization: Skin Sensitizer (Potential for allergic dermatitis upon re-exposure).

Acute Health Effects[4]

 Inhalation:Lachrymator. Vapors cause intense tearing and burning of the mucous
membranes. High concentrations can lead to delayed pulmonary edema (fluid in lungs).

o Skin Contact: Corrosive.[3][6][7][8] Burns may not be immediately painful due to nerve
damage (insidious onset).

o Eye Contact: Capable of causing permanent corneal opacity and blindness.

Part 3: Operational Safety & Engineering Controls

This section defines the "Barrier System" required to manipulate this compound.

Engineering Controls

e Primary Barrier: All handling must occur inside a certified Chemical Fume Hood with a face
velocity of 80—100 fpm.

e Secondary Barrier: Use a spill tray to contain potential leaks.

o Atmosphere: Inert atmosphere (Nitrogen/Argon) is recommended not just for chemistry, but
to prevent hydrolysis-induced HBr release.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with benzylic halides due to rapid
permeation.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50240~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:27:14~~1-Bromo-2-(bromomethyl
https://www.fishersci.com/store/msds?partNumber=AAH5024003&productDescription=1-BRMO-2-BRMOMETHL+NAPHTHA+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/143677
https://cameochemicals.noaa.gov/report?key=CH234
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13159024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

PPE Component

Specification

Rationale

Hand Protection

Silver Shield® (Laminate) or
Double-gloved Nitrile (Change

every 15 mins).

Benzylic bromides penetrate
nitrile rubber rapidly. Laminate

offers >4h breakthrough.

Eye Protection

Chemical Splash Goggles +
Face Shield.

Safety glasses do not protect
against vapors/aerosols which

are lachrymatory.

Body Protection

Tyvek® Lab Coat or Chemical
Apron.

Prevents saturation of street

clothes.

Respiratory

P100/0V Cartridge (only

outside hood).

Only for emergency

egress/spill cleanup.

Workflow Logic Diagram

The following Graphviz diagram illustrates the decision logic for handling this compound.
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Start: Handling 1-(Bromomethyl)-2-ethoxynaphthalene

Is Fume Hood Functional?

No

Don PPE: Silver Shield Gloves + Goggles Stop Work / Maintenance

Perform Synthesis/Transfer

Spill Event?

Apply Quench Solution

(Ammonium Hydroxide/Thiosulfate) 0 (Routlne Cleanup)

Dispose as Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Operational decision tree for handling benzylic bromides.

Part 4: Emergency Response Protocols
Self-Validating First Aid Loops

Principle: Speed is critical. The hydrolysis to HBr happens on the skin.
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e Eye Contact:
o IMMEDIATE: Flush with water for 15 minutes.
o VALIDATION: Check for pH neutrality if paper is available, but do not delay flushing.
o ESCALATION: Transport to ER immediately.
» Skin Contact:
o IMMEDIATE: Drench in safety shower. Remove contaminated clothing under the shower.

o NEUTRALIZE: Wash with soap and water.[3][6][8][9] Do not use alcohol (increases skin
permeability).

o TREAT: Apply Calcium Gluconate gel (if HBr burn is suspected deep tissue) or standard
burn treatment.

Spill Cleanup & Decontamination (The "Quench"”
Protocol)

Do not simply wipe up. You must chemically deactivate the alkylating agent.
Decontamination Solution (The "Quencher"):
e Formula: 10% Sodium Thiosulfate (

) in water OR Dilute Ammonium Hydroxide (

)-

e Mechanism: These nucleophiles attack the benzylic carbon, displacing the bromide and
forming a non-toxic salt.

Step-by-Step Spill Protocol:
o Evacuate: If outside the hood, evacuate the lab (Lachrymator risk).

e PPE Up: Don Silver Shield gloves and respiratory protection.
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Contain: Surround spill with absorbent pads.

Quench: Gently pour the Decontamination Solution over the spill.

Wait: Allow 10-15 minutes for the reaction (solution may warm up).

Collect: Absorb the neutralized slurry and dispose of as hazardous waste.

Part 5: Synthesis & Stability Context
Reactivity Profile

This compound is an Electrophile.
e Incompatible with: Strong bases, amines, oxidizers, alcohols (solvolysis).[10]
o Storage: Keep cold (

), dry, and under inert gas (Argon). Moisture causes degradation to the alcohol and HBr.

Reaction Pathway Visualization

Understanding the degradation helps in troubleshooting synthesis failures.

H20 (Moisture)  J=——————— e ______ Degradation Product
: (Alcohol)
........ Releases HBr (Corrosive Gas)
Synthesis (Alkylation)

Desired Drug Intermediate

1-(Bromomethyl)-2-ethoxynaphthalene
(Active Electrophile)

Nucleophile (Drug Core)

Click to download full resolution via product page

Figure 2: Competitive pathways: Synthesis (Green) vs. Hydrolysis/Degradation (Red).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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